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Compound of Interest

Compound Name: Fmoc-alpha-methyl-DL-methionine

CAS No.: 147108-43-8

Cat. No.: B1390355

Get Quote

Case ID: TICKET-AMM-001 Status: Open Priority: High (Synthesis Failure/Deletion

Sequences) Agent: Senior Application Scientist

Executive Summary: The Steric Challenge
You are encountering deletion sequences (des-peptides) because Fmoc-

-methyl-DL-methionine is a sterically hindered, tetrasubstituted amino acid.

Unlike standard amino acids, the

-carbon possesses an extra methyl group instead of a hydrogen atom. This creates a "steric
umbrella" that shields the nucleophilic amine, making two specific steps in Solid Phase Peptide
Synthesis (SPPS) critically difficult:

Coupling of the residue: Attaching the bulky

-Me-Met to the resin-bound chain.
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Coupling onto the residue (N+1): Attaching the next amino acid to the sterically crowded

amine of the anchored

-Me-Met. (This is usually the primary cause of deletions).

This guide provides the "High-Efficiency Coupling Protocol" necessary to overcome this barrier.

Troubleshooting Logic & Diagnostics
Before altering your protocol, use this diagnostic flow to pinpoint the failure mode.

Identify Impurity via LC-MS

Check Mass Difference (Δ)

Δ = Missing Met Residue
(Deletion of α-Me-Met)

Target - (α-Me-Met)

Δ = Missing Next Residue
(Deletion of N+1 AA)

Target - (Next AA)

Δ = +16 Da
(Met Oxidation)

Target + 16

SOLUTION A:
Increase Activation Power

(Switch to HATU/Microwave)

SOLUTION B:
The 'N+1' Protocol

(Double Couple + PyAOP)

SOLUTION C:
Add Reductant

(DTT/TIPS in Cleavage)

Click to download full resolution via product page

Figure 1: Diagnostic decision tree for identifying the root cause of impurities associated with

Fmoc-

-methyl-methionine.
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High-Efficiency Coupling Protocols
Standard DIC/Oxyma or HBTU protocols are insufficient for tetrasubstituted amino acids. You

must upgrade to high-power coupling reagents and optimized conditions.

Protocol A: Coupling of Fmoc- -methyl-DL-methionine
Use this when the Methionine itself is missing from the chain.

Parameter Standard Condition
Optimized Condition

(Required)

Reagent HBTU or DIC

HATU (Hexafluorophosphate

Azabenzotriazole Tetramethyl

Uronium)

Base DIPEA (2.0 eq)
HOAt (Add 1.0 eq as additive)

+ DIPEA

Solvent DMF
NMP (N-Methyl-2-pyrrolidone)

- improves swelling

Temperature Room Temp
75°C (Microwave) or 50°C

(Conventional heating)

Time 30-60 min
2 x 1 hour (Double Coupling is

mandatory)

Step-by-Step:

Dissolve: 4.0 eq Fmoc-

-methyl-DL-Met + 3.9 eq HATU in NMP.

Activate: Add 8.0 eq DIPEA.[1] Allow to activate for exactly 30 seconds (do not over-

activate).

Couple: Add to resin. Heat to 75°C (microwave) for 10 mins OR 50°C (conventional) for 60

mins.
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Repeat: Drain and repeat the step with fresh reagents.

Protocol B: The "N+1" Challenge (Coupling onto the
Met)
Use this when the amino acid AFTER the Methionine is missing. This is the most common

failure point due to the nucleophile being shielded.

The "Nuclear" Option: PyAOP or Acyl Fluorides If HATU fails at the N+1 position, switch to

PyAOP (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate), which is

highly effective for hindered amines.

Deprotection: Use 20% Piperidine in DMF (2 x 10 min). Note: Extended deprotection is rarely

needed; the Fmoc group is accessible, the amine is what is hindered.

Wash: Extensive washing with DCM (swells resin) followed by NMP.

Activation (PyAOP Method):

AA (5 eq) + PyAOP (5 eq) + HOAt (5 eq).

Dissolve in NMP.[1][2]

Add DIPEA (10 eq).

Coupling: React for 2 hours at 50°C.

Monitoring: Perform a Chloranil test (more sensitive than Kaiser for secondary/hindered

amines). If positive (blue particles), perform a third coupling.

The "DL" Factor: Stereochemistry FAQ
Q: I see "doublets" or split peaks in my HPLC. Is this a deletion? A: No. You are using a DL

mixture (racemic at the

-carbon).

Explanation: Fmoc-
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-methyl-DL-methionine contains both the (S)- and (R)-enantiomers. When you couple this to
a chiral peptide chain (which contains L-amino acids), you create diastereomers.

Result: You will synthesize two distinct peptides: ...L-Ala-(L)-αMeMet-L-Val... and ...L-Ala-

(D)-αMeMet-L-Val....

Observation: These diastereomers have different physical properties and will elute at

different times on C18 HPLC. Do not confuse this with impurity profiles.

Q: Can I prevent Methionine oxidation during these harsh couplings? A: Yes. High temperature

promotes oxidation of the Methionine thioether to sulfoxide (+16 Da).

Prevention: Use an inert atmosphere (Nitrogen bubbling) during coupling.

Correction: Use a reducing cleavage cocktail.

Recipe: TFA (94%) + TIS (1%) + EDT (2.5%) + Water (2.5%).

Alternative: Add Ammonium Iodide (

) and Dimethyl Sulfide (DMS) to the cleavage cocktail to reduce any sulfoxides back to
Met in situ.

Visual Workflow: The Optimized Cycle

Steric Coupling Cycle

Peptide-Resin Fmoc Removal
(20% Pip/DMF)

Wash
(NMP/DCM)

Pre-Activation
(HATU/HOAt/NMP)

Heated Coupling
(75°C MW / 50°C Conv)

Double Couple
(Fresh Reagents) Elongated Peptide

Click to download full resolution via product page

Figure 2: The Optimized Steric Coupling Cycle. Note the mandatory double coupling and

heating steps within the red cluster.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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